3,5-Dichloro-2-methylmandelic acid
Description
3,5-Dichloro-2-methylmandelic acid is a structurally modified derivative of mandelic acid (DL-Mandelic acid, CAS [90-64-2]), a hydroxyphenylacetic acid widely utilized in pharmaceutical and chemical research . The parent compound, mandelic acid, is characterized by a hydroxyphenyl group attached to an acetic acid backbone. In this compound, two chlorine atoms are introduced at the 3- and 5-positions of the aromatic ring, and a methyl group replaces the hydroxyl group at the 2-position.
Properties
CAS No. |
1803836-50-1 |
|---|---|
Molecular Formula |
C9H8Cl2O3 |
Molecular Weight |
235.06 g/mol |
IUPAC Name |
2-(3,5-dichloro-2-methylphenyl)-2-hydroxyacetic acid |
InChI |
InChI=1S/C9H8Cl2O3/c1-4-6(8(12)9(13)14)2-5(10)3-7(4)11/h2-3,8,12H,1H3,(H,13,14) |
InChI Key |
UPEBDVMOPPNVPE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1Cl)Cl)C(C(=O)O)O |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)Cl)C(C(=O)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physical Properties of Selected Compounds
Key Findings
- Acidity : Benzoic acid derivatives (e.g., [320-72-9]) are more acidic than mandelic acid derivatives due to the direct attachment of the carboxylic acid group to the aromatic ring.
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